N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide

• Molecular Formula: C15H14ClN3O4
• Molecular Weight: 335.74 g/mol
• IUPAC Name: N-(3-chloro-2-pyrrolidin-1-ylphenyl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C15H14ClN3O4/c16-10-4-3-5-11(14(10)18-8-1-2-9-18)17-15(20)12-6-7-13(23-12)19(21)22/h3-7H,1-2,8-9H2,(H,17,20)
• InChI Key: QFFGGVPIOKWFJR-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C3=CC=C(O3)[N+](=O)[O-]

Description

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide, also known as NPC-1161B, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a furan derivative that has shown promising results in various studies, making it a popular choice for researchers in the field of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in microorganisms, thereby preventing their growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of microorganisms, including bacteria, fungi, and viruses. It has also been found to have anti-inflammatory properties, making it a potentially useful compound in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide is its broad-spectrum activity against a wide range of microorganisms. It is also relatively easy to synthesize, making it a cost-effective compound for laboratory experiments. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide. One area of interest is the development of new drugs based on the structure of this compound. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into the development of new antimicrobial agents. Additionally, further studies are needed to determine the potential toxicity of this compound and its suitability for use in various applications.

Synthesis Methods

The synthesis of N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide involves the reaction of 3-chloro-2-(1-pyrrolidinyl)aniline with 5-nitro-2-furoic acid in the presence of a coupling agent. The resulting compound is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-5-nitro-2-furamide has been extensively studied for its potential use in scientific research. It has shown promising results in various studies, making it a popular choice for researchers in the field of pharmaceuticals. It has been found to have antimicrobial, antifungal, and antiviral properties, making it a potentially useful compound in the development of new drugs.